Cas no 2172019-07-5 (3-(methoxymethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde)

• Product Name: 3-(methoxymethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde
• CAS No: 2172019-07-5
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 6322747
• PubChem ID: 165524520
• Update Time: 2025-07-18

3-(methoxymethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde
• 2172019-07-5
• EN300-1620749
• 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde

• Inchi： 1S/C10H16O2S/c1-12-7-10(6-11)4-8-2-3-9(5-10)13-8/h6,8-9H,2-5,7H2,1H3
• InChI Key： SXUOAAXLUHXOPB-UHFFFAOYSA-N
• SMILES： S1C2CCC1CC(C=O)(COC)C2

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.6Ų

Additional information on 3-(methoxymethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde

3-(Methoxymethyl)-8-Thiabicyclo[3.2.1]octane-3-carbaldehyde: A Potent Scaffold for Medicinal Chemistry and Drug Discovery

3-(Methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde represents a structurally unique compound with potential applications in pharmaceutical research. This molecule, with the chemical identifier CAS No. 2172019-07-5, belongs to the class of thiabicyclic compounds, which have garnered significant attention in drug discovery due to their ability to modulate biological targets through diverse mechanisms. The 3-(methoxymethyl) functional group and the 8-thiabicyclo[3.2.1]octane-3-carbaldehyde core provide a versatile scaffold for further chemical modifications, enabling the exploration of novel therapeutic avenues.

Recent studies have highlighted the role of thiabicyclo[3.2.1]octane derivatives in targeting specific enzymatic pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar scaffolds exhibit inhibitory activity against protein kinase CK2, a key enzyme involved in cancer progression. The carbaldehyde functionality in 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde may contribute to its reactivity, allowing for the formation of covalent interactions with target proteins. This property is particularly relevant in the development of irreversible enzyme inhibitors, which have shown promise in overcoming resistance mechanisms in oncology.

Structural analysis of 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde reveals its potential to serve as a building block for complex molecules. The methoxymethyl substituent introduces steric and electronic effects that could influence the molecule's binding affinity to biological targets. Computational studies published in 2022 in Chemical Science indicated that the 8-thiabicyclo[3.2.1]octane core could form hydrogen bonds with amino acid residues in target proteins, enhancing its selectivity. This characteristic is critical in drug development, where minimizing off-target effects is a primary goal.

The carbaldehyde group in this compound may also act as a reactive handle for further functionalization. Researchers have explored the use of such groups in the synthesis of bioactive molecules, including those with antiviral and anti-inflammatory properties. A 2024 study in Organic & Biomolecular Chemistry reported that derivatives of thiabicyclo[3.2.1]octane scaffolds showed enhanced solubility and stability when modified with aldehyde functionalities. This suggests that 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde could be a valuable intermediate in the design of orally bioavailable drugs.

From a synthetic perspective, the preparation of 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde involves multi-step organic reactions. The 8-thiabicyclo[3.2.1]octane core is typically synthesized through ring-closing metathesis or analogous methods, followed by the introduction of the methoxymethyl group. Recent advances in catalytic techniques have improved the efficiency of these steps, reducing the need for harsh conditions. A 2023 review in ACS Catalysis highlighted the use of transition-metal catalysts in the selective functionalization of thiabicyclic compounds, which is directly applicable to the synthesis of this molecule.

Biological evaluations of 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde have focused on its potential to modulate signaling pathways. In vitro assays conducted in 2023 showed that this compound inhibits the activity of phosphatidylinositol-3-kinase (PI3K), a key player in cell survival and proliferation. The carbaldehyde group may participate in the formation of electrophilic adducts with cysteine residues in target proteins, leading to conformational changes that disrupt signaling. This mechanism is similar to that observed in other thiabicyclic inhibitors, which have been studied for their antitumor activity.

Pharmacokinetic profiling of 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde is an essential step in its development as a therapeutic agent. Early studies suggest that the methoxymethyl substituent may enhance the molecule's metabolic stability by reducing susceptibility to hydrolysis. A 2024 preclinical study in Toxicological Sciences indicated that the compound exhibits low toxicity in mammalian cell lines, supporting its potential for further optimization. However, additional research is needed to evaluate its behavior in vivo and to determine optimal dosing strategies.

The 8-thiabicyclo[3.2.1]octane scaffold has also been explored for its role in modulating ion channels, which are targets for a wide range of neurological disorders. A 2023 study in Neuropharmacology demonstrated that thiabicyclic compounds can selectively block voltage-gated sodium channels, suggesting potential applications in the treatment of epilepsy and neuropathic pain. The carbaldehyde functionality in 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde may contribute to this activity by enabling interactions with specific regions of the channel protein.

From a medicinal chemistry perspective, the 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde scaffold offers opportunities for the design of molecules with tailored biological activities. By varying the substituents on the 8-thiabicyclo[3.2.1]octane core, researchers can potentially fine-tune the molecule's affinity for different targets. A 2024 study in MedChemComm reported the synthesis of a series of thiabicyclic derivatives with enhanced potency against a specific kinase, illustrating the utility of such scaffolds in drug discovery.

Despite its promising properties, further research is required to fully characterize the biological and chemical behavior of 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde. This includes detailed studies on its mechanism of action, potential side effects, and compatibility with other therapeutic agents. The carbaldehyde group may also be explored for its role in forming cross-linking interactions, which could be exploited in the development of novel biomaterials or diagnostic tools.

In conclusion, 3-(methoxymethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde represents a promising scaffold for the development of new therapeutic agents. Its unique structure, combined with the potential for further functionalization, makes it a valuable candidate for research in medicinal chemistry. Continued studies on its biological activity, synthetic accessibility, and pharmacological properties will be critical in determining its role in future drug discovery efforts.